Cas no 2219407-76-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219407-76-6
• MF: C₂₄H₂₁NO₄S
• MW: 419.49284529686
• CID: 6206865
• PubChem ID: 165605184
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid
• 2219407-76-6
• EN300-1708115
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C24H21NO4S/c26-22(27)15-11-24(12-15,16-9-10-30-14-16)25-23(28)29-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,14-15,21H,11-13H2,(H,25,28)(H,26,27)
• InChI Key： VCBCKHDUVFQVQM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CC(C(=O)O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.11912932g/mol
• Monoisotopic Mass: 419.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2219407-76-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid is a structurally complex organic compound that has garnered significant attention in recent years due to its unique molecular architecture and potential applications in pharmaceutical and materials science research. This compound, identified by its CAS No. 2219407-76-6, features a cyclobutane ring substituted with both a fluoren-9-ylmethoxycarbonyl group and a thiophen-3-yl moiety, creating a scaffold that combines aromatic and heterocyclic elements. The integration of these functional groups endows the molecule with distinct physicochemical properties, making it a promising candidate for further exploration in drug discovery and advanced material development.

The fluoren-9-ylmethoxycarbonyl group, a key structural component of this compound, is known for its ability to enhance molecular stability through conjugation effects. Recent studies have highlighted the role of such groups in modulating the hydrophobicity and solubility of small molecules, which are critical factors in optimizing drug bioavailability. Concurrently, the thiophen-3-yl substituent contributes to the compound’s electrophilic character, potentially enabling interactions with nucleophilic residues in biological targets. These combined features position 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid as a versatile platform for designing novel bioactive molecules.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid. For instance, quantum mechanical calculations have demonstrated that the cyclobutane ring in this molecule exhibits a non-planar conformation, which may influence its reactivity and binding affinity to protein targets. This finding aligns with observations from a 2023 study published in Journal of Medicinal Chemistry, which emphasized the importance of ring strain and conformational flexibility in enhancing the potency of cycloalkane-based scaffolds. Such insights are crucial for guiding the rational design of derivatives with improved pharmacological profiles.

The CAS No. 2219407-76-6 compound has also been investigated for its potential in materials science applications, particularly in the development of stimuli-responsive polymers. The presence of the thiophen-3-yl group, which contains a sulfur atom, introduces redox activity to the molecule. This property has been leveraged in recent research to create functional materials that respond to changes in environmental conditions, such as pH or redox potential. A notable example is a 2024 study in Advanced Materials, where similar thiophene-containing compounds were used to fabricate smart hydrogels for controlled drug release systems. This application underscores the translational potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid beyond traditional pharmaceutical contexts.

From a synthetic perspective, the construction of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid requires precise control over the coupling of the fluoren-9-ylmethoxycarbonyl and thiophen-3-yl groups to the cyclobutane core. Recent methodological advances, such as the use of transition-metal-catalyzed cross-coupling reactions, have enabled the efficient synthesis of such complex molecules. A 2023 review in Organic Letters highlighted the growing importance of these strategies in accessing structurally diverse compounds with tailored properties. These synthetic approaches not only facilitate the preparation of CAS No. 2219407-76-6 but also pave the way for the creation of analogs with optimized biological activities.

Looking ahead, the exploration of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thiophen-3-yl)cyclobutane-1-carboxylic acid is expected to expand into areas such as enzyme inhibition, imaging agents, and nanotechnology. For example, the compound’s aromatic and heterocyclic features may be exploited to design inhibitors targeting enzymes involved in metabolic pathways. Additionally, its potential as a fluorescent probe is being explored due to the conjugated π-system inherent in the fluoren-9-yl and thiophen-3-yl moieties. These emerging applications highlight the compound’s versatility and its potential to contribute to multiple scientific disciplines.